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Compound of Interest

Compound Name: 1-(Benzylamino)propan-2-ol

Cat. No.: B1329705 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the molecular formula and molecular

weight of the chemical compound 1-(Benzylamino)propan-2-ol. The information is presented

to support research and development activities in the pharmaceutical and chemical sciences.

Core Compound Identification
1-(Benzylamino)propan-2-ol is a chemical compound that contains a benzyl group attached

to an amino propanol backbone. Accurate determination of its molecular formula and weight is

fundamental for stoichiometric calculations in chemical synthesis, dosage calculations in

pharmacology, and for the interpretation of analytical data.

Physicochemical Data
The essential physicochemical properties of 1-(Benzylamino)propan-2-ol are summarized in

the table below. This data is critical for experimental design and regulatory documentation.
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Parameter Value Source

Molecular Formula C₁₀H₁₅NO [1][2][3][4]

Molecular Weight 165.235 g/mol [1]

165.2322 g/mol [2][3]

165.23 g/mol [4]

CAS Registry Number 27159-32-6 [1][4]

Note: Minor variations in molecular weight values are due to differences in isotopic abundance

considerations and the precision of the source database.

Experimental Protocols
While the provided search results do not detail specific experimental protocols for the

determination of the molecular weight and formula of 1-(Benzylamino)propan-2-ol, these

properties are typically determined using standard, well-established analytical chemistry

techniques.

a) Mass Spectrometry for Molecular Weight Determination: High-resolution mass spectrometry

(HRMS) is the primary method for determining the accurate mass of a compound. A sample of

1-(Benzylamino)propan-2-ol would be ionized, and the mass-to-charge ratio (m/z) of the

resulting molecular ion is measured. The high accuracy of this technique allows for the

determination of the molecular weight to several decimal places, which also aids in confirming

the elemental composition.

b) Elemental Analysis for Molecular Formula Confirmation: Elemental analysis provides the

percentage composition of each element (Carbon, Hydrogen, Nitrogen, Oxygen) in the

compound. The experimentally determined percentages are compared with the theoretical

percentages calculated from the proposed molecular formula (C₁₀H₁₅NO) to confirm its validity.

The workflow for these standard analytical procedures is illustrated in the diagram below.
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Analytical Workflow for Compound Characterization
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Caption: Workflow for determining molecular weight and formula.

Logical Relationship of Compound Data
The identity of a chemical compound is established through the interplay of its name, structure

(represented by its formula), and its intrinsic physical properties. The following diagram

illustrates this fundamental relationship for 1-(Benzylamino)propan-2-ol.

1-(Benzylamino)propan-2-ol Molecular Formula
C₁₀H₁₅NO

is represented by Molecular Weight
165.23 g/mol

corresponds to

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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